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Compound of Interest

2-Fluoro-4-biphenylboronic acid,
Compound Name:

pinacol ester

Cat. No.: B1343106

An In-depth Technical Guide to 2-Fluoro-4-biphenylboronic acid, pinacol ester
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-4-biphenylboronic acid,
pinacol ester, a versatile building block in modern organic synthesis and medicinal chemistry.
This document details its physicochemical properties, provides representative experimental
protocols for its synthesis and common applications, and discusses its relevance in drug
discovery.

Compound Identification and Properties

2-Fluoro-4-biphenylboronic acid, pinacol ester is an organoboron compound widely utilized
in palladium-catalyzed cross-coupling reactions. Its structure features a biphenyl core with a
fluorine substituent and a boronic acid protected as a pinacol ester.
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Property Value Reference
Molecular Formula C1sH20BFO2 [1]
Molecular Weight 310.16 g/mol
CAS Number 269410-15-3 [1][2]
Appearance No.t explicitly stated; likely a 1]

solid
Purity Typically =95% [1]
Storage Conditions 4-8°C [1]

Synthesis and Experimental Protocols

The synthesis of 2-Fluoro-4-biphenylboronic acid, pinacol ester can be approached through
a multi-step sequence, typically involving the formation of a boronic ester from a corresponding
aryl halide, followed by a Suzuki-Miyaura cross-coupling reaction to introduce the second
phenyl group.

Representative Synthesis of Arylboronic Acid Pinacol
Esters

A general and widely used method for the synthesis of arylboronic acid pinacol esters is the
reaction of an arylboronic acid with pinacol.

Protocol:

To a solution of the arylboronic acid (1 equivalent) in a suitable solvent such as diethyl ether
(Et20), add pinacol (1.2 equivalents).

Stir the resulting solution at room temperature overnight.

Concentrate the reaction mixture under reduced pressure.

Purify the crude product by flash column chromatography to yield the desired arylboronic
acid pinacol ester.
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Caption: Key steps in the Suzuki-Miyaura cross-coupling reaction.

Applications in Drug Discovery and Medicinal
Chemistry

Boronic acids and their derivatives are of significant interest in medicinal chemistry. [3][4]The
incorporation of a fluorine atom can enhance a molecule's metabolic stability and binding
affinity. [5]While specific biological activities for 2-Fluoro-4-biphenylboronic acid, pinacol
ester are not extensively documented in publicly available literature, its structural motifs are
present in compounds with a range of biological activities.

The biphenyl scaffold is a common feature in many pharmacologically active molecules. The
boronic acid moiety is a key component of several FDA-approved drugs, where it often acts as
a reversible covalent inhibitor of enzymes, particularly serine proteases.

Given its structure, 2-Fluoro-4-biphenylboronic acid, pinacol ester is a valuable building
block for the synthesis of libraries of compounds for screening against various biological
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targets. Its application can be envisioned in the development of inhibitors for enzymes
implicated in cancer, inflammation, and infectious diseases.

Safety Information

Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation
Precautionary Statement Description

Avoid breathing

P261 _
dust/fume/gas/mist/vapors/spray
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Disclaimer: This document is intended for informational purposes for qualified professionals. All
laboratory work should be conducted in a well-ventilated fume hood, with appropriate personal
protective equipment. Please consult the relevant Safety Data Sheet (SDS) before handling
this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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